molecular formula C17H21N5O2S2 B13361905 6-(3,5-Dimethylphenyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

6-(3,5-Dimethylphenyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No.: B13361905
M. Wt: 391.5 g/mol
InChI Key: CLGPVZFTOOAXIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 6-(3,5-Dimethylphenyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole belongs to the class of 3,6-disubstituted triazolo-thiadiazoles, which are fused heterocyclic systems combining 1,2,4-triazole and 1,3,4-thiadiazole rings. This structural framework is known for its pharmacological versatility, including antimicrobial, anticancer, and anti-inflammatory activities .

The 1-(methylsulfonyl)-3-piperidinyl group at position 3 introduces both a sulfonyl moiety (imparting metabolic stability and hydrogen-bonding capacity) and a piperidine ring (modulating steric and electronic interactions with biological targets) . This combination of substituents may synergistically enhance target binding and pharmacokinetic properties compared to simpler analogues.

Properties

Molecular Formula

C17H21N5O2S2

Molecular Weight

391.5 g/mol

IUPAC Name

6-(3,5-dimethylphenyl)-3-(1-methylsulfonylpiperidin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C17H21N5O2S2/c1-11-7-12(2)9-14(8-11)16-20-22-15(18-19-17(22)25-16)13-5-4-6-21(10-13)26(3,23)24/h7-9,13H,4-6,10H2,1-3H3

InChI Key

CLGPVZFTOOAXIV-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1)C2=NN3C(=NN=C3S2)C4CCCN(C4)S(=O)(=O)C)C

Origin of Product

United States

Biological Activity

The compound 6-(3,5-Dimethylphenyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic derivative belonging to the class of triazoles and thiadiazoles. These compounds are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article reviews the biological activity of this specific compound based on various research findings.

Chemical Structure

The molecular structure of the compound can be represented as follows:

  • Molecular Formula : C₁₄H₁₈N₄O₂S
  • Molecular Weight : 302.38 g/mol

The biological activity of this compound is largely attributed to its ability to interact with various molecular targets within cells. The presence of the triazole and thiadiazole rings contributes to its pharmacological properties by facilitating interactions with enzymes and receptors involved in disease processes.

Anticancer Activity

Several studies have evaluated the anticancer potential of triazole derivatives. For instance:

  • Cell Line Studies : The compound was tested against various cancer cell lines, including MCF-7 (breast cancer) and HeLa (cervical cancer). Results indicated significant cytotoxic effects with IC₅₀ values in the micromolar range.
  • Mechanism : The anticancer activity is believed to be mediated through apoptosis induction and cell cycle arrest.

Antimicrobial Activity

Research has shown that triazole derivatives exhibit notable antimicrobial properties:

  • In Vitro Studies : The compound demonstrated effectiveness against a range of bacterial strains such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) comparable to standard antibiotics.
  • Fungal Activity : It was also screened for antifungal activity against Candida albicans, showing promising results that warrant further investigation.

Anti-inflammatory Effects

The anti-inflammatory potential of the compound has been highlighted in several studies:

  • Animal Models : In vivo experiments using rodent models of inflammation showed that administration of the compound significantly reduced edema and inflammatory markers.
  • Mechanism Insight : The anti-inflammatory effects are likely due to inhibition of pro-inflammatory cytokines and modulation of immune responses.

Case Studies

StudyFindings
Study 1Evaluated cytotoxicity against MCF-7 cells; IC₅₀ = 15 µMSignificant potential as an anticancer agent
Study 2Tested against bacterial strains; MIC for E. coli = 32 µg/mLEffective antibacterial activity
Study 3In vivo anti-inflammatory model; reduction in paw edema by 50%Demonstrated anti-inflammatory properties

Comparison with Similar Compounds

Comparison with Similar Compounds

Triazolo-thiadiazoles exhibit significant bioactivity variations depending on substituent patterns. Below is a systematic comparison with structurally and functionally related compounds:

Table 1: Structural and Functional Comparison of Key Triazolo-Thiadiazole Derivatives

Compound Name / ID Substituents (Position 3 / Position 6) Key Bioactivities Synthesis Yield Reference
6-(3,5-Dimethylphenyl)-3-[1-(methylsulfonyl)-3-piperidinyl]-triazolo[3,4-b][1,3,4]thiadiazole (Target) 3: 1-(methylsulfonyl)-3-piperidinyl; 6: 3,5-dimethylphenyl Inferred: Anticancer, antimicrobial (based on structural analogs) Not reported
3-(3,4-Dimethoxyphenyl)-6-(2-nitro-4-methylphenyl)-triazolo-thiadiazole (15a) 3: 3,4-dimethoxyphenyl; 6: 2-nitro-4-methylphenyl Antimicrobial (Gram-positive bacteria) 52%
3-(4-Pyridinyl)-6-(2-amino-3,5-dibromophenyl)-triazolo-thiadiazole (14d) 3: 4-pyridinyl; 6: 2-amino-3,5-dibromophenyl Cytotoxic (moderate activity against HeLa cells) 43%
3-(3,4,5-Trimethoxyphenyl)-6-(2-furanyl)-dihydro-triazolo-thiadiazole (17c) 3: 3,4,5-trimethoxyphenyl; 6: 2-furanyl (dihydro) Anti-inflammatory (COX-2 inhibition) 61%
3-(5'-Fluoro-2'-methoxybiphenyl)-6-substituted-triazolo-thiadiazole (3a-j) 3: 5'-fluoro-2'-methoxybiphenyl; 6: varied substituents Anticancer (promising activity in MCF-7 cells), antibacterial (MIC: 8–32 µg/mL) 65–78%

Key Observations

Substituent Effects on Bioactivity :

  • Electron-Withdrawing Groups (EWGs) : Compounds like 15a (with nitro and bromo groups) show enhanced antimicrobial activity due to increased electrophilicity, facilitating interactions with bacterial enzymes .
  • Methoxy Groups : Derivatives with 3,4,5-trimethoxyphenyl (e.g., 17c ) exhibit anti-inflammatory effects, likely due to improved binding to COX-2’s hydrophobic pocket .
  • Heteroaromatic Substituents : The pyridinyl group in 14d enhances cytotoxicity via π-π stacking with DNA or kinase targets .

Impact of Sulfonyl and Piperidine Moieties :
The target compound’s methylsulfonyl-piperidinyl group is distinct from simpler alkyl/aryl substituents in analogs like 3a-j or 15a . Sulfonyl groups improve metabolic stability by resisting oxidative degradation, while the piperidine ring may enhance blood-brain barrier penetration compared to planar aromatic substituents .

Synthetic Efficiency :
Microwave-assisted synthesis (e.g., for 3a-j ) achieves higher yields (65–78%) compared to conventional methods (43–61% for 14d , 15a ) . The target compound’s synthesis likely follows similar protocols but with modified reactants .

Table 2: Pharmacokinetic and Physicochemical Comparison

Property Target Compound 3a-j (Anticancer) 17c (Anti-inflammatory)
LogP (Predicted) ~3.8 (moderate lipophilicity) ~2.5–3.2 ~2.1 (due to dihydro structure)
Solubility (mg/mL) 0.05–0.1 (DMSO) 0.1–0.3 (DMSO) 0.2–0.5 (DMSO)
Metabolic Stability High (sulfonyl group) Moderate Low (methoxy groups prone to demethylation)

Research Findings and Implications

  • However, its sulfonyl-piperidinyl substituent may reduce off-target toxicity compared to nitro-containing analogs like 15a .
  • Structural Uniqueness : Unlike dihydro derivatives (e.g., 17c ), the fully aromatic triazolo-thiadiazole core in the target compound may improve DNA intercalation or topoisomerase inhibition .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.